N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide

Specification

• CAS No.: 886186-07-8
• Molecular Formula: C24H16N2O7
• Molecular Weight: 444.4 g/mol
• IUPAC Name: N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide
• Standard InChI: InChI=1S/C24H16N2O7/c27-22(15-7-10-19-20(13-15)32-12-11-31-19)23-21(17-3-1-2-4-18(17)33-23)25-24(28)14-5-8-16(9-6-14)26(29)30/h1-10,13H,11-12H2,(H,25,28)
• Standard InChI Key: CJCHVDJODKEDEP-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=C(C=C5)[N+](=O)[O-]
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=C(C=C5)[N+](=O)[O-]

Introduction

Structural Components

• 2,3-Dihydro-1,4-benzodioxine: This is a common structural component in many pharmaceuticals and chemical compounds. It is known for its presence in drugs with various biological activities, including calcium channel blockers and lipid peroxidation inhibitors.

• Benzofuran: This ring system is found in numerous natural products and synthetic compounds, often exhibiting biological activity such as anti-inflammatory or antimicrobial properties.

• 4-Nitrobenzamide: The nitro group attached to the benzamide moiety can enhance the compound's reactivity and biological activity, potentially contributing to its pharmacological properties.

Synthesis and Chemical Data

While specific synthesis details for N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide are not available, compounds with similar structures often involve multi-step syntheses involving condensation reactions and nitration steps.

Chemical Data Table

Property	Description
Molecular Formula	Not specified, but can be inferred from components (e.g., C26H21NO for a related compound without the nitro group).
Molecular Weight	Estimated based on components; for a similar compound, it is around 427.4 g/mol.
CAS Number	Not specified in available sources.
Synonyms	None listed in available sources.

Research Findings and Future Directions

Given the lack of specific research findings on N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide, future studies could focus on its synthesis, characterization, and biological activity screening. This could involve:

• Synthetic Chemistry: Developing efficient synthesis routes to produce the compound in high purity.

• Biological Assays: Evaluating its potential as a pharmacological agent, focusing on activities such as lipid peroxidation inhibition or calcium channel modulation.

• Structural Modifications: Exploring modifications to enhance its biological activity or chemical stability.